![molecular formula C5H6N2O3 B3379332 5-Hydroxy-1-methyluracil CAS No. 15585-47-4](/img/structure/B3379332.png)
5-Hydroxy-1-methyluracil
Overview
Description
5-Hydroxy-1-methyluracil is a pyrimidine derivative with the chemical formula C5H6N2O2. It is also known as 5-Hydroxymethyluracil . This compound plays a significant role in pharmacology due to its immunomodulatory and antioxidant properties .
Synthesis Analysis
The synthesis of this compound involves the oxidation of 6-methyluracil using (NH4)2S2O8 under the conditions of the Elbs reaction . Notably, metal phthalocyanine oxidation catalysts, particularly Fe (II) , Fe (III) , and Co phthalocyanines , enhance the yield of this compound to an impressive 95% .
Molecular Structure Analysis
The molecular structure of this compound consists of a uracil ring with an additional hydroxymethyl group attached at the 5-position . This modification imparts unique properties to the compound, making it an effective immunomodulator and antioxidant .
Chemical Reactions Analysis
While this compound itself does not participate in many direct chemical reactions, its derivatives may exhibit enhanced antioxidant activity. For instance, 5-hydroxy-1,3,6-trimethyluracil , a related compound, surpasses this compound in both antioxidant activity and bioavailability .
Physical and Chemical Properties Analysis
Scientific Research Applications
Acid-Base Properties and Spectroscopy
5-Hydroxy-1,3,6-trimethyluracil has been studied using 1H, 13C, and 15N NMR as well as UV spectroscopy. This research elucidated the constants and thermodynamic characteristics of its acid-base equilibrium in aqueous solutions and the stepwise mechanism of 5-hydroxy-6-methyluracil dissociation in aqueous solutions (Petrova et al., 2020).
Protective Effects in Intoxication
A study investigated the protective effects of a composition of 5-hydroxy-6-methyluracil with ascorbic acid against morphological changes in parenchymal organs (liver, kidneys, and pancreas) under acute exposure to high doses of carbon tetrachloride (Repina et al., 2020).
Structural and Sorption Properties
The crystalline phase of 5-hydroxy-6-methyluracil was studied using X-ray diffraction analysis. This research provided insights into its dimeric molecule structure and its self-association process leading to the formation of a network structure with alternating hydrophilic and hydrophobic cavities (Ivanov et al., 2005).
Oxidation Properties
5-Hydroxy-6-methyluracil was found to be oxidized by molecular oxygen in an alkaline aqueous solution. This study revealed the effect of temperature, concentration of alkali and oxygen on the reaction rate (Petrova et al., 2021).
Role in DNA Maintenance
Research has shown that 5-Hydroxymethyluracil-DNA glycosylase plays a role in the maintenance of 5-methylcytosine in DNA, suggesting its importance in genetic regulation and repair processes (Boorstein et al., 1989).
Antioxidant and Antiradical Properties
Studies have demonstrated the antiradical activity of 5-hydroxy-6-methyluracil and its associates with succinic acid, highlighting its potential in oxidative stress management (Yakupova et al., 2019).
Mechanism of Action
Properties
IUPAC Name |
5-hydroxy-1-methylpyrimidine-2,4-dione | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6N2O3/c1-7-2-3(8)4(9)6-5(7)10/h2,8H,1H3,(H,6,9,10) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ABOJSJGNIVYOCW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C(=O)NC1=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
142.11 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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